Cas no 52299-08-8 (2-4-(carboxymethyl)phenoxyacetic acid)

• Product Name: 2-4-(carboxymethyl)phenoxyacetic acid
• CAS No: 52299-08-8
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD10595675
• CID: 359952
• PubChem ID: 20610455
• Update Time: 2025-05-20

2-4-(carboxymethyl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(carboxymethoxy)-
• 2-[4-(carboxymethoxy)phenyl]acetic acid
• 2-4-(carboxymethyl)phenoxyacetic acid
• 4-(Carboxymethoxy)benzeneacetic Acid
• CS-0264733
• 2-[4-(carboxymethyl)phenoxy]acetic acid
• 4-(Carboxymethoxy)benzeneacetic Acid; Acetic acid, (oxy-p-phenylene)di- (6CI); [4-(Carboxymethoxy)phenyl]acetic acid
• SCHEMBL9832704
• [4-(Carboxymethoxy)phenyl]acetic acid
• (4-carboxymethoxy-phenyl)-acetic acid
• EN300-9427215
• 52299-08-8
• DTXSID00609077
• Z149351076
• AKOS023093111

• MDL： MFCD10595675
• Inchi： 1S/C10H10O5/c11-9(12)5-7-1-3-8(4-2-7)15-6-10(13)14/h1-4H,5-6H2,(H,11,12)(H,13,14)
• InChI Key： YWUHCLKKNFSBGK-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 210.0528
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Additional information on 2-4-(carboxymethyl)phenoxyacetic acid

2-4-(Carboxymethyl)Phenoxyacetic Acid: A Comprehensive Overview

2-4-(Carboxymethyl)Phenoxyacetic Acid (CAS No. 52299-08-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as CM Phenoxyacetic Acid, has garnered attention due to its unique structural properties and functional groups, which make it a valuable building block in chemical synthesis.

The molecular structure of CM Phenoxyacetic Acid consists of a phenyl ring substituted with a carboxymethyl group at the para position and an acetic acid moiety at the ortho position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, particularly in the development of novel drug delivery systems.

One of the most notable applications of CM Phenoxyacetic Acid is in the synthesis of polymeric materials. Researchers have demonstrated that this compound can be polymerized to form biocompatible polymers, which exhibit excellent mechanical properties and biodegradability. These polymers have found use in tissue engineering scaffolds and controlled drug release systems, showcasing the compound's importance in advancing biomedical technologies.

In the agricultural sector, CM Phenoxyacetic Acid has been explored as a component in herbicides and plant growth regulators. Its ability to modulate plant hormone signaling pathways makes it a promising candidate for developing eco-friendly agricultural chemicals. Recent field trials have indicated that formulations containing this compound can enhance crop yields while reducing environmental impact.

The synthesis of CM Phenoxyacetic Acid typically involves multi-step reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic chemistry have enabled more efficient and sustainable production methods, reducing costs and minimizing waste generation. These developments underscore the compound's potential for large-scale industrial applications.

From a safety perspective, CM Phenoxyacetic Acid has been subjected to rigorous toxicological evaluations. Studies suggest that it exhibits low toxicity when handled appropriately, making it suitable for use in consumer products and industrial settings. However, proper handling protocols must be followed to ensure worker safety and environmental protection.

In conclusion, CM Phenoxyacetic Acid (CAS No. 52299-08-8) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent research breakthroughs, position it as a key ingredient in the development of innovative materials and therapies. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.